Cas no 508-75-8 (Convallatoxin)

Convallatoxin structure
Convallatoxin structure
Product Name:Convallatoxin
CAS No:508-75-8
MF:C29H42O10
MW:550.637790203094
MDL:MFCD00069477
CID:369473
PubChem ID:24893136
Update Time:2025-04-19

Convallatoxin Chemical and Physical Properties

Names and Identifiers

    • Card-20(22)-enolide,3-[(6-deoxy-a-L-mannopyranosyl)oxy]-5,14-dihydroxy-19-oxo-,(3b,5b)-
    • Convallatoxin
    • CONVALLATOXIN(P)
    • CONVALLATOXIN(RG)
    • 3β,5α,14-Trihydroxy-19-oxo-5β,20(22)-cardenolide 3-(6-deoxy-α-L-mannopyranoside)
    • Strophanthidin α-L-rhamnopyranoside
    • convallaotoxin
    • convallaton
    • convallatoxoside
    • convallotoxin
    • corglycon
    • corglycone
    • corglykon
    • orglycon
    • Korglykon
    • NSC 407808
    • Strophanthidin alpha-L-rhamnoside
    • Strophanthidin 3-O-alpha-L-rhamnoside
    • Strophanthidin, 3-(6-deoxy-alpha-L-mannopyranoside)
    • JY264VIR1Y
    • Convallopan
    • Convalpur
    • Convapur
    • Strophanthidin alpha-L-rha
    • 1ST162606
    • (3S,5S,8R,9S,10S,13R,14S,17R)-5,14-dihydroxy-13-methyl-17-(5-oxo-2,5-dihydrofuran-3-yl)-3-((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yloxy)hexadecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde
    • Convallatoxin, >=65%
    • CHEBI:27663
    • BDBM50480587
    • Rhamnoside, strophanthidin-3, alpha-L-
    • MS-30077
    • CARD-20(22)-ENOLIDE, 3-((6-DEOXY-.ALPHA.-L-MANNOPYRANOSYL)OXY)-5,14-DIHYDROXY-19-OXO-, (3.BETA.,5.BETA.)-
    • (3S,5S,8R,9S,10S,13R,14S,17R)-5,14-dihydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-3-[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyl-tetrahydropyran-2-yl]oxy-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde
    • HSDB 3475
    • 3beta-(6-deoxy-alpha-L-mannopyranosyloxy)-5,14-dihydroxy-19-oxo-5beta-card-20(22)-enolide
    • (3S,5S,8R,9S,10S,13R,14S,17R)-5,14-dihydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-3-[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde
    • Q2996215
    • CONVALLATOXIN [WHO-DD]
    • STROPHANTHIDIN .ALPHA.-L-RHAMNOSIDE
    • CHEMBL399336
    • HY-N2453
    • Card-20(22)-enolide, 3-((6-deoxy-alpha-L-mannopyranosyl)oxy)-5,14-dihydroxy-19-oxo-, (3beta,5beta)-
    • CS-0022681
    • Mannopyranoside, strophanthidin-3,6-deoxy-, alpha-L-
    • NS00005101
    • AC-35137
    • DTXSID90862073
    • CONVALLATOXIN [MI]
    • SCHEMBL308440
    • 508-75-8
    • NSC-407808
    • EINECS 208-086-3
    • 3beta-((6-Deoxy-alpha-L-mannopyranosyl)oxy)-5,14-dihydroxy-19-oxo-5beta-card-20(22)-enolide
    • AKOS040760350
    • Card-20(22)-enolide, 3-[(6-deoxyhexopyranosyl)oxy]-5,14-dihydroxy-19-oxo-
    • (3beta,5beta)-3-((6-deoxy-alpha-L-mannopyranosyl)oxy)-5,14-dihydroxy-19-oxo-card-20(22)-enolide
    • 3beta-(alpha-L-rhamnopyranosyloxy)-5,14-dihydroxy-19-oxo-5beta-card-20(22)-enolide
    • 5beta,14beta-Dihydroxy-19-oxo-3beta[(alpha-L-rhamnopyranosyl)oxy]card-20,22-enolide
    • UNII-JY264VIR1Y
    • LMST01120013
    • C08858
    • WLN: L E5 B666TJ AVH E1 IQ MQ F- DT5OV EHJ& OO- BT6OTJ CQ DQ EQ F1
    • 5822-57-1
    • 3-[(6-deoxyhexopyranosyl)oxy]-5,14-dihydroxy-19-oxocard-20(22)-enolide
    • Card-20(22)-enolide,3-[(6-deoxy-b-D-gulopyranosyl)oxy]-5,14-dihydroxy-19-oxo-,(3b,5b)-
    • Strophanthidin 6-deoxyglucoside
    • NSC407808
    • NCI60_003894
    • Strophanthidin, 3-(6-deoxy-.alpha.-L-mannopyranoside)
    • Degluco-Cheirotoxin
    • Strophalloside
    • 5,14-dihydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxy-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde
    • Desglucocheirotoxin
    • CHEBI:169635
    • Cheirotoxin, degluco- (7CI)
    • FT-0603184
    • Rhamnoside, .alpha.-L-
    • 5,14-dihydroxy-13-methyl-17-(5-oxo-2H-uran-3-yl)-3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxy-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde
    • Cheirotoxin, degluco-(7CI)
    • strophanthidin-alpha-L-rhamnoside
    • Card20(22)enolide, 3((6deoxyalphaLmannopyranosyl)oxy)5,14dihydroxy19oxo, (3beta,5beta)
    • DTXCID701474958
    • Strophanthidin alphaLrhamnoside
    • HULMNSIAKWANQO-JQKSAQOKSA-N
    • (1S,2S,5S,7S,10R,11S,14R,15R)-7,11-dihydroxy-15-methyl-14-(5-oxo-2,5-dihydrofuran-3-yl)-5-(((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl)oxy)tetracyclo(8.7.0.02,7.011,15)heptadecane-2-carbaldehyde
    • korglycon
    • 5beta,14beta-Dihydroxy-19-oxo-3beta((alpha-L-rhamnopyranosyl)oxy)card-20,22-enolide
    • Rhamnoside, strophanthidin3, alphaL
    • 3beta((6DeoxyalphaLmannopyranosyl)oxy)5,14dihydroxy19oxo5betacard20(22)enolide
    • Mannopyranoside, strophanthidin3,6deoxy, alphaL
    • (3S,5S,8R,9S,10S,13R,14S,17R)-5,14-dihydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-3-((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl)oxy-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthrene-10-carbaldehyde
    • (3S,5S,8R,9S,10S,13R,14S,17R)-5,14-Dihydroxy-13-methyl-17-(5-oxo-2,5-dihydrofuran-3-yl)-3-((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yloxy)hexadecahydro-1H-cyclopenta(a)phenanthrene-10-carbaldehyde
    • (3beta,5beta)-3-
    • (1S,2S,5S,7S,10R,11S,14R,15R)-7,11-dihydroxy-15-methyl-14-(5-oxo-2,5-dihydrofuran-3-yl)-5-{[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy}tetracyclo[8.7.0.02,7.011,15]heptadecane-2-carbaldehyde
    • Strophanthidin, 3(6deoxyalphaLmannopyranoside)
    • Card-20(22)-enolide, 3-((6-deoxy-alpha-L-mannopyranosyl)oxy)-5,14-dihydroxy-19-oxo-, (3beta,5beta)-(9CI)
    • MDL: MFCD00069477
    • Inchi: 1S/C29H42O10/c1-15-22(32)23(33)24(34)25(38-15)39-17-3-8-27(14-30)19-4-7-26(2)18(16-11-21(31)37-13-16)6-10-29(26,36)20(19)5-9-28(27,35)12-17/h11,14-15,17-20,22-25,32-36H,3-10,12-13H2,1-2H3/t15-,17-,18+,19-,20+,22-,23+,24+,25-,26+,27-,28-,29-/m0/s1
    • InChI Key: HULMNSIAKWANQO-JQKSAQOKSA-N
    • SMILES: O[C@]12CC[C@H](C3=CC(=O)OC3)[C@@]1(C)CC[C@@H]1[C@@]3(C=O)CC[C@@H](C[C@]3(CC[C@@H]21)O)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O

Computed Properties

  • Exact Mass: 550.27800
  • Monoisotopic Mass: 550.27779753 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 4
  • Complexity: 1050
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 13
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 163
  • Molecular Weight: 550.6

Experimental Properties

  • Color/Form: Prisms from methanol + ether
  • Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 238-239 ºC (water )
  • Boiling Point: 542°C (rough estimate)
  • Flash Point: 247.1±26.4 °C
  • Refractive Index: 1.5376 (estimate)
  • Solubility: Very slightly soluble (0.23 g/l) (25 º C),
  • PSA: 162.98000
  • LogP: 0.75000
  • Merck: 13,2538
  • Specific Rotation: D22 -1.7 ± 3° (c = 0.65 in methanol); D25 -9.4 ± 3° (c = 0.72 in dioxane)
  • Vapor Pressure: 0.0±5.8 mmHg at 25°C

Convallatoxin Security Information

  • Symbol: GHS06
  • Signal Word:Danger
  • Hazard Statement: H301 + H311 + H331
  • Warning Statement: P261-P264-P280-P301+P310+P330-P302+P352+P312-P403+P233
  • Hazardous Material transportation number:UN 3249
  • WGK Germany:2
  • Safety Instruction: H303+H313+H333
  • RTECS:GL4025000
  • Packing Group:III
  • Hazard Level:6.1(b)
  • Safety Term:6.1(b)
  • Packing Group:III
  • HazardClass:6.1(b)
  • PackingGroup:III
  • Toxicity:LD50 in mice, rats (mg/kg): 10.0 i.p., 16.0 i.v. (Frster)
  • Storage Condition:Store at 4 ℃, better at -4 ℃

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